Cas no 1804186-26-2 (2-Hydroxybenzo[d]oxazole-7-acetonitrile)

• Product Name: 2-Hydroxybenzo[d]oxazole-7-acetonitrile
• CAS No: 1804186-26-2
• MF: C₉H₆N₂O₂
• MW: 174.156141757965
• CID: 4819503
• Update Time: 2025-06-29

2-Hydroxybenzo[d]oxazole-7-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxybenzo[d]oxazole-7-acetonitrile

• Inchi： 1S/C9H6N2O2/c10-5-4-6-2-1-3-7-8(6)13-9(12)11-7/h1-3H,4H2,(H,11,12)
• InChI Key： YGRGSDXSSLJXJE-UHFFFAOYSA-N
• SMILES： O1C(NC2C=CC=C(CC#N)C1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 268
• XLogP3: 0.8
• Topological Polar Surface Area: 62.1

Additional information on 2-Hydroxybenzo[d]oxazole-7-acetonitrile

Introduction to 2-Hydroxybenzo[d]oxazole-7-acetonitrile (CAS No. 1804186-26-2)

2-Hydroxybenzo[d]oxazole-7-acetonitrile is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its versatile structural framework and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 1804186-26-2, belongs to the benzo[d]oxazole class, which is well-documented for its role in the synthesis of various pharmacologically active molecules. The presence of both hydroxyl and nitrile functional groups in its structure imparts unique reactivity, making it a valuable intermediate in organic synthesis and drug development.

The benzo[d]oxazole core is a fused bicyclic system consisting of a benzene ring and an oxygen-containing heterocycle, which is known to exhibit a wide range of biological properties. These include antimicrobial, anti-inflammatory, and anticancer activities, depending on the substitution pattern and functionalization of the ring system. The hydroxybenzo[d]oxazole derivatives, in particular, have been extensively studied for their potential to interact with biological targets such as enzymes and receptors, leading to therapeutic effects.

The acetonitrile substituent at the 7-position of the benzo[d]oxazole ring further enhances the compound's utility as a synthetic intermediate. The nitrile group can undergo various transformations, including hydrolysis to carboxylic acids, reduction to amides, or nucleophilic addition reactions, providing multiple pathways for further functionalization. This flexibility makes 2-Hydroxybenzo[d]oxazole-7-acetonitrile a valuable building block in the synthesis of more complex molecules.

In recent years, there has been growing interest in developing novel heterocyclic compounds for therapeutic applications. The benzo[d]oxazole scaffold has been particularly fruitful in this regard, with numerous derivatives being investigated for their pharmacological potential. One notable area of research has been the development of small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. Several studies have demonstrated that benzo[d]oxazole derivatives can disrupt signaling pathways critical for tumor growth and survival.

Recent advancements in computational chemistry and molecular modeling have facilitated the identification of new bioactive compounds derived from 2-Hydroxybenzo[d]oxazole-7-acetonitrile. These computational approaches allow researchers to predict the binding affinity and mode of interaction between a compound and its target protein or enzyme. By leveraging these techniques, scientists have been able to design analogs with enhanced potency and selectivity. For instance, modifications to the hydroxyl and nitrile groups have led to compounds with improved activity against specific kinases.

The synthetic accessibility of 2-Hydroxybenzo[d]oxazole-7-acetonitrile also contributes to its popularity among medicinal chemists. The compound can be synthesized through well-established procedures involving condensation reactions between appropriately substituted phenols and carbonyl compounds. Additionally, modern synthetic methodologies have enabled the preparation of enantiomerically pure forms of benzo[d]oxazole derivatives, which are often required for optimal biological activity.

Another area where 2-Hydroxybenzo[d]oxazole-7-acetonitrile has shown promise is in the development of antimicrobial agents. Antibiotic resistance remains a significant global health challenge, prompting researchers to explore novel chemical entities that can combat pathogenic bacteria. Benzo[d]oxazole derivatives have been reported to exhibit activity against Gram-positive and Gram-negative bacteria by interfering with essential bacterial processes such as DNA replication or membrane integrity.

The structural features of 2-Hydroxybenzo[d]oxazole-7-acetonitrile, particularly the combination of hydroxyl and nitrile groups, also make it an attractive candidate for developing antiviral drugs. Viruses rely on host cellular machinery for replication, and targeting viral enzymes or proteins with small molecules can inhibit infection. Preliminary studies have suggested that certain benzo[d]oxazole derivatives can disrupt viral polymerase activity or interfere with viral entry into host cells.

In conclusion, 2-Hydroxybenzo[d]oxazole-7-acetonitrile (CAS No. 1804186-26-2) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse biological activities, making it a valuable scaffold for designing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to remain an important intermediate in the synthesis of next-generation drugs targeting various diseases.